Cas no 145401-48-5 (6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-methyl-14-oxo-, (2S,3R,4R,5S,6E)-)

• Product Name: 6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-methyl-14-oxo-, (2S,3R,4R,5S,6E)-
• CAS No: 145401-48-5
• MF: C₂₁H₃₉NO₆
• MW: 401.537467241287
• CID: 172143
• PubChem ID: 6439483
• Update Time: 2025-04-19

6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-methyl-14-oxo-, (2S,3R,4R,5S,6E)- Chemical and Physical Properties

Names and Identifiers

• 6-Eicosenoic acid,2-amino-3,4,5-trihydroxy-2-methyl-14-oxo-, (2S,3R,4R,5S,6E)-
• (E)-2-amino-3,4,5-trihydroxy-2-methyl-14-oxoicos-6-enoic acid
• (6E)-2-amino-3,4,5-trihydroxy-2-methyl-14-oxoicos-6-enoic acid
• 6-Eicosenoic acid, 2-amino-3,4,5-trihydroxy-2-methyl-14-oxo-
• Sphingofungin F
• 145401-48-5

• Inchi： 1S/C21H39NO6/c1-3-4-5-10-13-16(23)14-11-8-6-7-9-12-15-17(24)18(25)19(26)21(2,22)20(27)28/h12,15,17-19,24-26H,3-11,13-14,22H2,1-2H3,(H,27,28)/b15-12+
• InChI Key： KEACSJIKRANUJC-NTCAYCPXSA-N
• SMILES： OC(C(C(/C=C/CCCCCCC(CCCCCC)=O)O)O)C(C(=O)O)(C)N

Computed Properties

• Exact Mass: 401.277738
• Monoisotopic Mass: 401.277738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: -0.2

Experimental Properties

• Density: 1.121
• Boiling Point: 631.6°C at 760 mmHg
• Flash Point: 335.8°C
• Refractive Index: 1.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids